Cas no 681288-42-6 (5,7-Difluoro-2-indolecarboxylic Acid methyl ester)

• Product Name: 5,7-Difluoro-2-indolecarboxylic Acid methyl ester
• CAS No: 681288-42-6
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• MDL: MFCD08689963
• CID: 968920
• Update Time: 2025-04-19

5,7-Difluoro-2-indolecarboxylic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5,7-difluoro-3-indolecarboxylic acid methyl ester
• 5,7-Difluoro-2-indolecarboxylic acid methyl ester
• methyl 5,7-difluoro-1H-indole-3-carboxylate
• 5,7-Difluoro-2-indolecarboxylic Acid methyl ester

• MDL： MFCD08689963
• Inchi： 1S/C10H7F2NO2/c1-15-10(14)7-4-13-9-6(7)2-5(11)3-8(9)12/h2-4,13H,1H3
• InChI Key： MSEWYDOGKHOHAA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C(=O)OC)=CNC=21)F

Computed Properties

• Exact Mass: 211.04400
• Monoisotopic Mass: 211.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• PSA: 42.09000
• LogP: 2.23270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives